Cas no 104222-46-0 (Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate)

• Product Name: Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate
• CAS No: 104222-46-0
• MF: C₁₁H₈BrF₃O₃
• MW: 325.078633308411
• CID: 62462
• PubChem ID: 10592111
• Update Time: 2025-05-25

Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate
• ethyl 3-(3-bromo-2,4,5-trifluorophenyl)-3-oxopropanoate
• Benzenepropanoic acid,3-bromo-2,4,5-trifluoro-b-oxo-,ethyl ester
• Ethyl3-bromo-2,4,5-trifluorobenzoylacetate
• ETHYL 3-BROMO-2,4,5-TRIFLUOROBENZOYLACETATE(WXG03329)
• SCHEMBL2915243
• A800930
• Ethyl 3-(3-bromo-4,5-difluoro-phenyl)-2-fluoro-3-oxo-propanoate
• AKOS015914608
• 104222-46-0
• DTXSID30442252
• SWZVGWDMALRZMD-UHFFFAOYSA-N
• CS-0440156

• Inchi： 1S/C11H8BrF3O3/c1-2-18-8(17)4-7(16)5-3-6(13)11(15)9(12)10(5)14/h3H,2,4H2,1H3
• InChI Key： SWZVGWDMALRZMD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)C(CC(=O)OCC)=O)F)F

Computed Properties

• Exact Mass: 323.96100
• Monoisotopic Mass: 323.96089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.00230

Additional information on Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate

Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate (CAS No. 104222-46-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate (CAS No. 104222-46-0) is a fluorinated benzoylacetate derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and versatile reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate features a benzoylacetate core substituted with three fluorine atoms at the 2, 4, and 5 positions, along with a bromine atom at the 3-position. The presence of these halogen atoms introduces electron-withdrawing effects and enhances the electrophilicity of the aromatic ring, making it an ideal candidate for further functionalization through various organic transformations.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules has been shown to modulate their pharmacokinetic and pharmacodynamic properties, leading to more effective and safer therapeutic interventions. Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate plays a pivotal role in this context by providing a scaffold for the synthesis of fluorinated pharmaceuticals.

One of the most notable applications of Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are implicated in various diseases, including cancer. By designing small-molecule inhibitors that target specific kinases, researchers have been able to develop highly effective anticancer therapies. The bromine and fluorine substituents in Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate allow for further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex kinase inhibitor structures.

Another area where Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate has shown promise is in the development of antiviral agents. The increasing prevalence of viral infections has necessitated the discovery of new antiviral drugs with improved efficacy and reduced side effects. Fluorinated compounds have demonstrated remarkable potential in this regard due to their ability to interfere with viral replication mechanisms. The unique structural features of Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate make it an excellent precursor for synthesizing novel antiviral agents that target viral proteases and polymerases.

The synthesis of Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of a trifluorobenzoyl chloride derivative followed by esterification with ethanol. Recent advancements in synthetic methodologies have enabled more efficient and scalable production methods for this compound, making it more accessible for industrial applications.

In conclusion, Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate (CAS No. 104222-46-0) is a highly valuable intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents targeting various diseases. As research in fluorinated compounds continues to evolve, the demand for high-quality intermediates like Ethyl 3-bromo-2,4,5-trifluorobenzoylacetate is expected to grow exponentially.